Cas no 863458-30-4 (2-({3-(4-fluorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)-1-phenylethan-1-one)

• Product Name: 2-({3-(4-fluorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)-1-phenylethan-1-one
• CAS No: 863458-30-4
• MF: C₁₉H₁₄FN₅OS
• MW: 379.410765171051
• CID: 6450811
• Update Time: 2025-11-03

2-({3-(4-fluorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)-1-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-({3-(4-fluorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)-1-phenylethan-1-one
• 2-((3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-1-phenylethan-1-one
• Ethanone, 2-[[3-[(4-fluorophenyl)methyl]-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]thio]-1-phenyl-

• Inchi： 1S/C19H14FN5OS/c20-15-8-6-13(7-9-15)10-25-18-17(23-24-25)19(22-12-21-18)27-11-16(26)14-4-2-1-3-5-14/h1-9,12H,10-11H2
• InChI Key： BIGUMMJCTSSSSH-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC=C1)CSC1N=CN=C2N(CC3=CC=C(F)C=C3)N=NC2=1

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 612.2±55.0 °C(Predicted)
• pka: 1.24±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-({3-(4-fluorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)-1-phenylethan-1-one

Compound CAS No 863458-30-4: A Comprehensive Overview

The compound with CAS No 863458-30-4, named 2-({3-(4-fluorophenyl)methyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)-1-phenylethan-1-one, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural features and promising properties. In this article, we will delve into the details of its structure, chemical properties, applications, and the latest research findings.

Structural Analysis: The molecular structure of 2-({3-(4-fluorophenyl)methyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)-1-phenylethan-1-one is characterized by a triazolopyrimidine core, which is a heterocyclic aromatic system. This core is fused with a pyrimidine ring and contains a sulfur atom at the sulfanyl position. The presence of a fluorophenyl group attached to the triazolopyrimidine ring introduces electronic effects that can influence the molecule's reactivity and stability. Additionally, the phenylethanone moiety contributes to the molecule's hydrophobicity and potential for bioavailability.

Chemical Properties: Recent studies have highlighted the stability and reactivity of this compound under various conditions. The triazolopyrimidine ring is known for its robustness, making it suitable for high-throughput screening in drug discovery. The fluorophenyl group enhances the molecule's lipophilicity, which is crucial for crossing biological membranes. Furthermore, the sulfanyl group plays a pivotal role in modulating the molecule's redox properties, making it a candidate for applications in redox-sensitive systems.

Applications in Drug Discovery: The compound has shown promise in preclinical studies as a potential therapeutic agent. Its unique structure allows for interactions with specific biological targets, such as kinases and receptors. Researchers have reported that 2-{(3-(4-fluorophenyl)methyl...} exhibits selective inhibition against certain enzymes, making it a valuable lead compound in medicinal chemistry.

Synthesis and Optimization: The synthesis of this compound involves multi-step organic reactions, including coupling reactions and cyclizations. Recent advancements in catalytic methods have enabled higher yields and improved purity levels. These optimizations are critical for scaling up production to meet demand in both research and commercial settings.

Environmental Impact: As with all chemical compounds, understanding the environmental footprint of CAS No 863458-30-4 is essential. Studies indicate that it has moderate biodegradability under aerobic conditions; however, further research is required to assess its long-term impact on ecosystems.

Future Directions: Ongoing research is focused on enhancing the bioavailability and reducing potential toxicity of this compound. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield breakthroughs in its application as a therapeutic agent.